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Abstract
Glyoxylate 2,4-dinitrophenylhydrazone is a hydrazone derivative formed from the reaction of

glyoxylic acid and 2,4-dinitrophenylhydrazine. This compound is of significant interest in

analytical chemistry, particularly for the detection and quantification of glyoxylic acid, a key

intermediate in various metabolic pathways, including the glyoxylate cycle. This technical guide

provides a detailed overview of the known chemical properties of Glyoxylate 2,4-
dinitrophenylhydrazone, including its synthesis, spectral characteristics, and analytical

applications. Due to the limited availability of comprehensive data for this specific derivative,

information from closely related compounds is included for comparative purposes where

relevant.

Chemical and Physical Properties
Glyoxylate 2,4-dinitrophenylhydrazone is an organic compound with the chemical formula

C₈H₆N₄O₆.[1] It is typically a yellow to orange solid, a characteristic feature of many

dinitrophenylhydrazones.

Table 1: General and Physicochemical Properties of Glyoxylate 2,4-dinitrophenylhydrazone
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Property Value Reference

CAS Number 3158-42-7 [1][2]

Molecular Formula C₈H₆N₄O₆ [1]

Molecular Weight 254.16 g/mol [1]

Predicted pKa 8.18 ± 0.10 [1]

Melting Point

Data not available. For

comparison, the melting point

of 2,4-dinitrophenylhydrazine

is 198-202 °C (decomposes)

[3], and other

dinitrophenylhydrazone

derivatives have characteristic

melting points (e.g., acetone

derivative: 125-127 °C).[4]

Boiling Point

Data not available. Generally,

dinitrophenylhydrazones have

high boiling points and may

decompose before boiling.

Solubility

Data not available for the

glyoxylate derivative.

Dinitrophenylhydrazones are

generally poorly soluble in

water but soluble in organic

solvents. For example,

cyclohexanone 2,4-

dinitrophenylhydrazone is

soluble in chloroform.[5]

Appearance
Expected to be a yellow to

orange crystalline solid.[3]

Synthesis and Reactivity
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Glyoxylate 2,4-dinitrophenylhydrazone is synthesized via a condensation reaction between

glyoxylic acid and 2,4-dinitrophenylhydrazine (DNPH). This reaction is a classic method for the

qualitative and quantitative analysis of aldehydes and ketones. The reaction involves the

nucleophilic attack of the amino group of DNPH on the carbonyl carbon of glyoxylic acid,

followed by the elimination of a water molecule to form the hydrazone. The reaction is typically

acid-catalyzed.

The presence of the carboxylic acid group and the imine functionality suggests that Glyoxylate
2,4-dinitrophenylhydrazone can undergo further reactions, such as esterification at the

carboxyl group or reduction of the imine bond. The compound can exist as cis and trans

isomers due to the C=N double bond, and these isomers can sometimes be separated by

chromatographic techniques such as thin-layer chromatography (TLC).[6]

Spectral Data
Detailed spectral data for isolated Glyoxylate 2,4-dinitrophenylhydrazone is not extensively

reported. However, based on its structure and data from related compounds, the following

spectral characteristics can be anticipated.

UV-Visible Spectroscopy
In analytical applications, the formation of Glyoxylate 2,4-dinitrophenylhydrazone is

monitored spectrophotometrically. The derivative exhibits a maximum absorbance (λmax) at

approximately 360 nm, which is used for its quantification.[6]

Infrared (IR) Spectroscopy
The IR spectrum of Glyoxylate 2,4-dinitrophenylhydrazone is expected to show

characteristic absorption bands for its functional groups.

Table 2: Predicted Infrared Absorption Bands for Glyoxylate 2,4-dinitrophenylhydrazone
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Wavenumber
(cm⁻¹)

Functional Group Vibration Mode
Reference (for
similar functional
groups)

~3300 N-H Stretching [7]

~3100 Aromatic C-H Stretching [7]

~3000-2500 O-H (Carboxylic Acid) Stretching (broad)

~1710 C=O (Carboxylic Acid) Stretching [8]

~1620 C=N Stretching [7]

~1590, ~1470 Aromatic C=C Stretching [9]

~1515 Ar-NO₂ Asymmetric Stretching [7]

~1330 Ar-NO₂ Symmetric Stretching [7]

~1200 C-O (Carboxylic Acid) Stretching

~1140 C-N Stretching [7]

Nuclear Magnetic Resonance (NMR) Spectroscopy
Complete NMR data for Glyoxylate 2,4-dinitrophenylhydrazone is not readily available. The

following are predicted chemical shifts based on its structure and data for analogous

compounds.

Table 3: Predicted ¹H and ¹³C NMR Chemical Shifts for Glyoxylate 2,4-
dinitrophenylhydrazone
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Nucleus
Predicted
Chemical Shift
(δ, ppm)

Multiplicity Notes
Reference (for
similar
structures)

¹H NMR

Aromatic Protons 7.9 - 9.1 m

Protons on the

dinitrophenyl

ring.

[10]

Imine Proton (-

CH=N-)
7.5 - 8.0 s

May show

cis/trans

isomerism.

N-H Proton 11.0 - 12.0 s (broad)
Exchangeable

with D₂O.
[10]

Carboxylic Acid

Proton
10.0 - 13.0 s (broad)

Exchangeable

with D₂O.

¹³C NMR

Carbonyl Carbon

(C=O)
160 - 170 [11]

Imine Carbon

(C=N)
140 - 150 [12]

Aromatic

Carbons
115 - 150 [11][12]

Experimental Protocols
General Synthesis of Glyoxylate 2,4-
dinitrophenylhydrazone
This protocol is a generalized procedure based on the standard synthesis of

dinitrophenylhydrazones.

Materials:
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Glyoxylic acid

2,4-Dinitrophenylhydrazine (DNPH)

Ethanol (or a suitable solvent)

Concentrated sulfuric acid (catalyst)

Procedure:

Prepare a solution of 2,4-dinitrophenylhydrazine in a suitable solvent such as ethanol. A

common preparation, known as Brady's reagent, involves dissolving DNPH in methanol with

the addition of concentrated sulfuric acid.[3]

Dissolve glyoxylic acid in a minimal amount of the same solvent.

Add the glyoxylic acid solution to the DNPH solution.

The formation of a yellow to orange precipitate indicates the formation of Glyoxylate 2,4-
dinitrophenylhydrazone.[3] The reaction may require gentle heating to proceed to

completion.

Allow the mixture to cool to room temperature and then in an ice bath to maximize

precipitation.

Collect the solid product by vacuum filtration.

Wash the crystals with a small amount of cold solvent to remove unreacted starting materials

and impurities.

The crude product can be purified by recrystallization from a suitable solvent, such as

ethanol or acetonitrile.[13][14]
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Caption: Synthesis of Glyoxylate 2,4-dinitrophenylhydrazone.

Analytical Determination of Glyoxylic Acid
This protocol outlines the use of Glyoxylate 2,4-dinitrophenylhydrazone for the quantification

of glyoxylic acid.

Materials:

Sample containing glyoxylic acid

2,4-Dinitrophenylhydrazine solution (as described above)

Spectrophotometer

Procedure:

Mix a known volume of the sample with an excess of the 2,4-dinitrophenylhydrazine solution.

Allow the reaction to proceed to completion. The reaction time and temperature may need to

be optimized.

After the reaction, dilute the mixture to a known volume with a suitable solvent.

Measure the absorbance of the resulting solution at 360 nm using a spectrophotometer.[6]
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Quantify the concentration of glyoxylic acid in the original sample by comparing the

absorbance to a standard curve prepared with known concentrations of glyoxylic acid.

Sample containing Glyoxylic Acid

Reaction

DNPH Reagent

Colored Derivative

Spectrophotometry (360 nm)

Quantification

Click to download full resolution via product page

Caption: Workflow for the analytical determination of glyoxylic acid.

Biological Context: The Glyoxylate Cycle
While Glyoxylate 2,4-dinitrophenylhydrazone itself is not known to be involved in biological

signaling pathways, its precursor, glyoxylate, is a central metabolite in the glyoxylate cycle. This

metabolic pathway is an anabolic variation of the tricarboxylic acid (TCA) cycle and is found in

plants, bacteria, protists, and fungi. The glyoxylate cycle allows these organisms to utilize two-

carbon compounds, such as acetate, as a carbon source for the synthesis of carbohydrates.

The key enzymes of the glyoxylate cycle are isocitrate lyase and malate synthase. Isocitrate

lyase cleaves isocitrate to succinate and glyoxylate. Malate synthase then condenses
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glyoxylate with acetyl-CoA to produce malate. This bypasses the decarboxylation steps of the

TCA cycle, conserving carbon atoms.

Acetyl-CoA

Citrate

Isocitrate

GlyoxylateSuccinate

Malate

 Acetyl-CoA

TCA Cycle

OxaloacetateGluconeogenesis

Click to download full resolution via product page

Caption: The Glyoxylate Cycle.

Conclusion
Glyoxylate 2,4-dinitrophenylhydrazone is a chemically significant molecule primarily utilized

in the analytical determination of glyoxylic acid. While a comprehensive dataset of its

physicochemical properties is not readily available in the literature, its synthesis and spectral

characteristics can be inferred from the well-established chemistry of dinitrophenylhydrazones.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1200188?utm_src=pdf-body-img
https://www.benchchem.com/product/b1200188?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Further research to fully characterize this compound would be beneficial for its application as

an analytical standard and for a more complete understanding of its chemical behavior. The

biological relevance of this compound is indirectly linked to the metabolic importance of

glyoxylate in the glyoxylate cycle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1200188#chemical-properties-of-glyoxylate-2-4-
dinitrophenylhydrazone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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